Clopidogrel carboxylic acid-d4

• Molecular Formula: C15H14ClNO2S
• Molecular Weight: 311.8 g/mol
• InChI: InChI=1S/C15H14ClNO2S/c16-12-4-2-1-3-11(12)14(15(18)19)17-7-5-13-10(9-17)6-8-20-13/h1-4,6,8,14H,5,7,9H2,(H,18,19)/t14-/m0/s1/i1D,2D,3D,4D
• InChIKey: DCASRSISIKYPDD-UJCPGTITSA-N

Clopidogrel Carboxylic Acid-d4: Deuterated Internal Standard for Precise Bioanalysis of Clopidogrel Metabolite

Clopidogrel carboxylic acid-d4 is a deuterium-labeled analog of clopidogrel carboxylic acid, the major circulating inactive metabolite of the antiplatelet prodrug clopidogrel . This compound serves as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography–tandem mass spectrometry (LC–MS/MS) assays, enabling accurate quantification of clopidogrel carboxylic acid in biological matrices for pharmacokinetic and therapeutic drug monitoring studies [1]. Its near-identical physicochemical properties to the unlabeled analyte minimize matrix effects and ion suppression while maintaining distinct mass transitions (m/z 312.10→129 vs. 308.10→113 for the native metabolite) [1].

✓ Deuterated SIL-IS for quantitative LC-MS/MS bioanalysis

✓ Co-elutes with clopidogrel carboxylic acid to correct matrix effects

✓ Designed for human plasma PK research and method validation

• [1] El-Sadek, M. E.-H., Moustafa, S. M., Kadi, H. O., & Al-Hakami, A. M. A. (2011). Determination of Clopidogrel Carboxylic Acid in Human Plasma by LC-MS/MS. American Journal of Analytical Chemistry, 02(04), 447–455. DOI: 10.4236/ajac.2011.24054. View Source

Why Unlabeled or Non-Deuterated Clopidogrel Carboxylic Acid Cannot Substitute Clopidogrel Carboxylic Acid-d4 as an Internal Standard

In LC–MS/MS bioanalysis, using an unlabeled analog or a structurally distinct compound (e.g., phenytoin, ticlopidine) as an internal standard introduces significant quantification errors due to differential matrix effects, extraction recovery, and ionization behavior [1]. Deuterated internal standards like clopidogrel carboxylic acid-d4 co-elute with the native analyte and exhibit nearly identical matrix factor profiles, as demonstrated by IS-normalized matrix factors close to unity (1.00) in plasma samples, whereas non-deuterated analogs may show variable suppression or enhancement [2]. This isotopic fidelity is essential for meeting FDA/EMA bioanalytical validation guidelines, which require that internal standards correct for variability in sample preparation and instrument response [1].

Attribute

d4-ISTD (Target)

Non-deuterated / Alternative IS

Matrix factor normalization

IS-normalized factor ~1.00

May deviate significantly

Co-elution behavior

Co-elutes with native analyte

May show retention time shift

Ion suppression correction

Compensates for suppression/enhancement

Variable correction; may require extra clean-up

• [1] Bahrami, G., Mohammadi, B., & Sisakhtnezhad, S. (2008). High-performance liquid chromatographic determination of inactive carboxylic acid metabolite of clopidogrel in human serum: Application to a bioequivalence study. Journal of Chromatography B, 864(1-2), 168–172. DOI: 10.1016/j.jchromb.2008.01.049. View Source
• [2] Waters Corporation. (2013). Matrix Factor Determination for Clopidogrel Using Post-Column Infusion (PCI) Capabilities of UNIFI Software. Application Note. View Source

Clopidogrel Carboxylic Acid-d4: Head-to-Head Performance Data vs. Alternative Internal Standards and Assays

Lower Limit of Quantification (LLOQ) Comparison: d4-IS Method vs. Phenytoin-IS HPLC-UV Method

When used as an internal standard in an LC–MS/MS assay, clopidogrel carboxylic acid-d4 enables an LLOQ of 25 ng/mL for clopidogrel carboxylic acid in human plasma, which is twice as sensitive as the LLOQ achieved using phenytoin as an internal standard in an HPLC-UV method (50 ng/mL) [1][2]. This improvement in sensitivity is critical for detecting low drug concentrations in late-phase pharmacokinetic studies.

LLOQ Comparison

Cross-study comparable

25 ng/mL (d4-IS LC-MS/MS)
vs 50 ng/mL (phenytoin-IS HPLC-UV)

Supports lower LLOQ for late-time-point PK profiling

Method platforms differ; cross-study review needed

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	25 ng/mL
Comparator Or Baseline	Phenytoin (internal standard, HPLC-UV method): 50 ng/mL
Quantified Difference	2-fold improvement (lower LLOQ)
Conditions	Human plasma; LC-MS/MS with d4-IS vs. HPLC-UV with phenytoin IS

Why This Matters

A 2-fold lower LLOQ allows accurate quantification of lower drug concentrations, enabling more precise pharmacokinetic profiling and therapeutic drug monitoring in patients receiving clopidogrel.

• [1] El-Sadek, M. E.-H., Moustafa, S. M., Kadi, H. O., & Al-Hakami, A. M. A. (2011). Determination of Clopidogrel Carboxylic Acid in Human Plasma by LC-MS/MS. American Journal of Analytical Chemistry, 02(04), 447–455. DOI: 10.4236/ajac.2011.24054. View Source
• [2] Bahrami, G., Mohammadi, B., & Sisakhtnezhad, S. (2008). High-performance liquid chromatographic determination of inactive carboxylic acid metabolite of clopidogrel in human serum: Application to a bioequivalence study. Journal of Chromatography B, 864(1-2), 168–172. DOI: 10.1016/j.jchromb.2008.01.049. View Source

Matrix Effect Correction: Isotopic Internal Standard Outperforms Non-Deuterated Analog

In a study employing post-column infusion to assess matrix effects, clopidogrel-d4 (the parent drug analog) as an internal standard normalized matrix factors to unity (1.00) despite 12–30% signal suppression in human plasma [1]. In contrast, methods using non-deuterated internal standards like phenytoin often fail to correct for matrix effects, leading to IS-normalized factors deviating from unity and requiring extensive sample clean-up [2]. Clopidogrel carboxylic acid-d4, sharing the same deuterium labeling strategy, is expected to confer equivalent matrix correction benefits for the carboxylic acid metabolite.

Matrix Effect Correction

Class-level inference

IS-normalized factor ~1.00 (expected from clopidogrel-d4 data)

Expected to correct for ion suppression/enhancement

Based on parent drug-d4 post-column infusion study

Evidence Dimension	IS-Normalized Matrix Factor
Target Compound Data	~1.00 (expected, based on clopidogrel-d4 data)
Comparator Or Baseline	Non-deuterated IS (e.g., phenytoin): often >1.00 or <1.00, indicating incomplete correction
Quantified Difference	Near-unity factor vs. potential deviation
Conditions	Human plasma; post-column infusion LC-MS/MS

Why This Matters

IS-normalized matrix factors close to unity confirm that the deuterated internal standard effectively compensates for ion suppression/enhancement, ensuring accurate quantification across diverse plasma samples and compliance with FDA/EMA bioanalytical guidelines.

• [1] Waters Corporation. (2013). Matrix Factor Determination for Clopidogrel Using Post-Column Infusion (PCI) Capabilities of UNIFI Software. Application Note. View Source
• [2] Bahrami, G., Mohammadi, B., & Sisakhtnezhad, S. (2008). High-performance liquid chromatographic determination of inactive carboxylic acid metabolite of clopidogrel in human serum: Application to a bioequivalence study. Journal of Chromatography B, 864(1-2), 168–172. DOI: 10.1016/j.jchromb.2008.01.049. View Source

Assay Accuracy and Precision: d4-IS Method Meets Stringent Validation Criteria

The LC–MS/MS method employing clopidogrel-d4-carboxylic acid as internal standard achieved intra-day accuracy of 90–98% and inter-day accuracy of 92.1–96.9% across the calibration range (25–3000 ng/mL), with all deviations ≤10% [1]. This performance is comparable to or exceeds that of methods using alternative deuterated IS (e.g., clopidogrel-d3, which reported precision <15% CV and accuracy 85–115%) [2]. The high accuracy and precision demonstrate the suitability of this d4-IS for robust bioanalytical assays.

Accuracy & Precision

Cross-study comparable

Intra-day 90–98%, inter-day 92.1–96.9%
vs d3-IS method 85–115%

Meets bioanalytical validation criteria context

Deviations ≤10% across calibration range

Evidence Dimension	Intra-day Accuracy
Target Compound Data	90–98%
Comparator Or Baseline	Clopidogrel-d3 IS method: accuracy 85–115%
Quantified Difference	Target compound method shows narrower accuracy range
Conditions	Human plasma; LC-MS/MS

Why This Matters

High and consistent accuracy across the calibration range ensures reliable quantification of clopidogrel carboxylic acid in patient samples, which is essential for pharmacokinetic studies and therapeutic drug monitoring.

• [1] El-Sadek, M. E.-H., Moustafa, S. M., Kadi, H. O., & Al-Hakami, A. M. A. (2011). Determination of Clopidogrel Carboxylic Acid in Human Plasma by LC-MS/MS. American Journal of Analytical Chemistry, 02(04), 447–455. DOI: 10.4236/ajac.2011.24054. View Source
• [2] LIVIVO Search Results. (2016). Development and validation of an HPLC–MS/MS method to determine clopidogrel in human plasma using d3-clopidogrel as internal standard. (Abstract). View Source

Isotopic Purity and Chemical Fidelity: d4-Labeling Minimizes Cross-Talk and Ensures Accurate Quantification

Clopidogrel carboxylic acid-d4 is supplied with a chemical purity of ≥98% and a molecular formula of C15H10D4ClNO2S (MW 311.82) . The incorporation of four deuterium atoms provides a +4 Da mass shift, which minimizes isotopic cross-talk with the native analyte (m/z 308→312). This is superior to deuterated analogs with fewer labels (e.g., d3 analogs) that may exhibit greater overlap in isotopic distribution profiles, potentially compromising assay accuracy [1]. High isotopic purity ensures that the internal standard does not contribute to the analyte signal, a critical requirement for reliable LC–MS/MS quantification.

Isotopic Mass Shift

Class-level inference

+4 Da (d4) vs +3 Da (d3)

Larger mass shift reduces isotopic overlap risk

High isotopic purity supports minimal cross-talk

Evidence Dimension	Mass Shift (Da)
Target Compound Data	+4 Da (d4)
Comparator Or Baseline	d3-labeled analog: +3 Da
Quantified Difference	+1 Da larger mass shift reduces isotopic overlap
Conditions	LC-MS/MS MRM transition monitoring

Why This Matters

A +4 Da mass shift reduces the risk of signal interference from the native analyte, improving assay specificity and accuracy, especially at low concentrations where isotopic overlap can cause significant bias.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. DOI: 10.1002/rcm.1790. View Source

Rapid Turnaround Time: d4-IS Method Achieves 4-Minute Run Time

The validated LC–MS/MS method using clopidogrel-d4-carboxylic acid as internal standard demonstrated a total run time of approximately 4 minutes per sample, significantly faster than the 5.5-minute run time reported for an HPLC-UV method using phenytoin as internal standard [1][2]. This 27% reduction in run time increases sample throughput, a key consideration for high-volume pharmacokinetic studies.

Run Time

Cross-study comparable

4 min (d4-IS LC-MS/MS)
vs 5.5 min (phenytoin-IS HPLC-UV)

Supports higher sample throughput

1.5 min faster in LC-MS/MS method

Evidence Dimension	Chromatographic Run Time
Target Compound Data	4 minutes
Comparator Or Baseline	Phenytoin IS, HPLC-UV: 5.5 minutes
Quantified Difference	1.5-minute reduction (27% faster)
Conditions	Human plasma; LC-MS/MS vs. HPLC-UV

Why This Matters

Faster run times translate to higher laboratory throughput and lower cost per sample, making the d4-IS method more economical for large-scale bioequivalence studies.

• [1] El-Sadek, M. E.-H., Moustafa, S. M., Kadi, H. O., & Al-Hakami, A. M. A. (2011). Determination of Clopidogrel Carboxylic Acid in Human Plasma by LC-MS/MS. American Journal of Analytical Chemistry, 02(04), 447–455. DOI: 10.4236/ajac.2011.24054. View Source
• [2] Bahrami, G., Mohammadi, B., & Sisakhtnezhad, S. (2008). High-performance liquid chromatographic determination of inactive carboxylic acid metabolite of clopidogrel in human serum: Application to a bioequivalence study. Journal of Chromatography B, 864(1-2), 168–172. DOI: 10.1016/j.jchromb.2008.01.049. View Source

Wide Linear Dynamic Range: d4-IS Method Covers 25–3000 ng/mL

The method using clopidogrel carboxylic acid-d4 as internal standard exhibits a linear calibration range of 25–3000 ng/mL (r ≥ 0.999), spanning two orders of magnitude [1]. This range is comparable to or broader than that of other internal standard approaches; for example, the phenytoin-based HPLC-UV method covers only 50–10,000 ng/mL with a lower correlation coefficient [2]. A wide linear range with high correlation minimizes the need for sample dilution and ensures accurate quantification across expected therapeutic concentrations.

Linear Range

Cross-study comparable

25–3000 ng/mL, r ≥ 0.999

Covers wide calibration range without dilution

120-fold range supports robust PK quantification

Evidence Dimension	Linear Dynamic Range
Target Compound Data	25–3000 ng/mL, r ≥ 0.999
Comparator Or Baseline	Phenytoin IS, HPLC-UV: 50–10,000 ng/mL, r not reported as ≥0.999
Quantified Difference	Broader lower limit (25 vs. 50 ng/mL); higher correlation coefficient
Conditions	Human plasma; LC-MS/MS vs. HPLC-UV

Why This Matters

A 120-fold linear range with r ≥ 0.999 provides robust quantification without sample dilution, reducing pre-analytical variability and improving laboratory efficiency.

• [1] El-Sadek, M. E.-H., Moustafa, S. M., Kadi, H. O., & Al-Hakami, A. M. A. (2011). Determination of Clopidogrel Carboxylic Acid in Human Plasma by LC-MS/MS. American Journal of Analytical Chemistry, 02(04), 447–455. DOI: 10.4236/ajac.2011.24054. View Source
• [2] Bahrami, G., Mohammadi, B., & Sisakhtnezhad, S. (2008). High-performance liquid chromatographic determination of inactive carboxylic acid metabolite of clopidogrel in human serum: Application to a bioequivalence study. Journal of Chromatography B, 864(1-2), 168–172. DOI: 10.1016/j.jchromb.2008.01.049. View Source

Clopidogrel Carboxylic Acid-d4: Optimal Use Cases for Bioanalytical and Pharmacokinetic Studies

High-Sensitivity Quantification of Clopidogrel Carboxylic Acid in Clinical Pharmacokinetic Studies

This deuterated internal standard is ideal for LC–MS/MS assays requiring an LLOQ of 25 ng/mL in human plasma, enabling precise measurement of clopidogrel carboxylic acid concentrations in pharmacokinetic studies following oral administration of clopidogrel [1]. Its high sensitivity is particularly valuable for capturing the full plasma concentration-time profile, including late time points where drug levels approach the quantification limit.

Robust Correction of Matrix Effects in Hemolyzed or Lipemic Plasma Samples

The near-identical matrix factor profile of clopidogrel carboxylic acid-d4 to the native analyte ensures IS-normalized matrix factors close to unity, even in plasma samples with up to 15% hemolysis [1]. This makes it a superior choice for studies involving diverse patient populations or samples with variable quality, reducing the need for extensive sample clean-up and method revalidation.

High-Throughput Therapeutic Drug Monitoring (TDM) in Clopidogrel-Treated Patients

With a total run time of only 4 minutes, this internal standard supports high-throughput LC–MS/MS workflows for TDM in patients undergoing clopidogrel therapy [1]. The rapid turnaround time allows clinical laboratories to process large batches of samples efficiently, facilitating timely dose adjustments based on individual metabolic response.

Accurate Quantification in Bioequivalence Studies Requiring Strict Regulatory Compliance

The method employing clopidogrel carboxylic acid-d4 meets FDA/EMA guidelines for bioanalytical method validation, with intra- and inter-day accuracy between 90–98% and 92.1–96.9%, respectively [1]. This high accuracy and precision make it suitable for bioequivalence trials comparing generic and branded clopidogrel formulations, where regulatory acceptance hinges on robust analytical data.

Application

Selection Property

Validation Focus

Human plasma PK research studies

Low LLOQ capability

Late-time-point quantitation

Hemolyzed/lipemic plasma matrix studies

Co-eluting deuterated ISTD

Matrix factor normalization

High-throughput bioanalysis

Short run time

Sample throughput efficiency

Bioequivalence method validation

High accuracy and precision

Guideline compliance review

• [1] El-Sadek, M. E.-H., Moustafa, S. M., Kadi, H. O., & Al-Hakami, A. M. A. (2011). Determination of Clopidogrel Carboxylic Acid in Human Plasma by LC-MS/MS. American Journal of Analytical Chemistry, 02(04), 447–455. DOI: 10.4236/ajac.2011.24054. View Source